Cas no 89585-20-6 (2-amino-2-methylpentan-3-ol)

• Product Name: 2-amino-2-methylpentan-3-ol
• CAS No: 89585-20-6
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD19206190
• CID: 731634
• PubChem ID: 226834
• Update Time: 2026-04-29

2-amino-2-methylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-pentan-3-ol
• 2-amino-2-methylpentan-3-ol

• MDL： MFCD19206190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-methylpentan-3-ol

Research Brief on 2-Amino-2-Methylpentan-3-Ol (CAS: 89585-20-6): Recent Advances and Applications

2-Amino-2-methylpentan-3-ol (CAS: 89585-20-6) is a chiral amino alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and as a building block for bioactive molecules. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-amino-2-methylpentan-3-ol as a key intermediate in the synthesis of β-amino alcohol derivatives, which are known for their pharmacological activities, including antimicrobial and antitumor properties. The study demonstrated that the chiral center of this compound allows for the stereoselective synthesis of complex molecules, enhancing their biological efficacy. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.

Another significant development was reported in a 2024 paper in Organic & Biomolecular Chemistry, where 2-amino-2-methylpentan-3-ol was employed as a ligand in catalytic asymmetric reactions. The study highlighted its ability to facilitate high enantioselectivity in the synthesis of chiral pharmaceuticals, such as beta-blockers and antiviral agents. The findings underscore the compound's versatility in organic synthesis and its potential to streamline the production of enantiomerically pure drugs, which is a critical requirement in modern pharmaceutical manufacturing.

In addition to its synthetic applications, recent research has also explored the biological activity of 2-amino-2-methylpentan-3-ol derivatives. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit promising inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the mechanism of action, providing a foundation for future drug development efforts.

Despite these advancements, challenges remain in the large-scale production and optimization of 2-amino-2-methylpentan-3-ol-based compounds. A 2024 review in Chemical Reviews emphasized the need for greener synthetic routes and improved catalytic systems to enhance the sustainability and efficiency of its production. The review also called for further preclinical studies to evaluate the safety and efficacy of its derivatives, particularly in vivo models, to bridge the gap between laboratory research and clinical applications.

In conclusion, 2-amino-2-methylpentan-3-ol (CAS: 89585-20-6) continues to be a compound of interest in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Future research should focus on addressing the current limitations and exploring its full potential in therapeutic applications, paving the way for innovative treatments in various disease areas.